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Compound of Interest

Compound Name: 7-Deaza-2-mercaptohypoxanthine

Cat. No.: B014463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the storage and stability of 7-
Deaza-2-mercaptohypoxanthine, a crucial purine analogue in biochemical research and drug

discovery. Understanding the stability profile of this compound is paramount for ensuring the

integrity of experimental results and the viability of potential therapeutic applications. This

document synthesizes available data on its storage, potential degradation pathways, and

outlines a general protocol for conducting stability studies.

Core Physicochemical Properties and Storage
Recommendations
While exhaustive quantitative stability data for 7-Deaza-2-mercaptohypoxanthine is not

extensively published, data from suppliers and studies on analogous compounds provide a

strong foundation for its proper handling and storage.

Table 1: Physicochemical Properties and Recommended Storage for 7-Deaza-2-
mercaptohypoxanthine
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Parameter Value Source

Molecular Formula C₆H₅N₃OS Generic

Melting Point 335-345°C (decomposes) Generic

Solubility Aqueous Alkali, DMF Generic

Short-Term Storage Room Temperature [1]

Long-Term Storage -20°C [1]

Understanding Stability: Insights from Analagous
Compounds
The stability of 7-Deaza-2-mercaptohypoxanthine can be inferred from studies on related

thiopurine compounds, such as 6-mercaptopurine. These analogues are susceptible to

oxidation and other degradation pathways.

Potential Degradation Pathways
Based on the degradation of 6-mercaptopurine, the sulfur-containing functional group in 7-
Deaza-2-mercaptohypoxanthine is a likely site for degradation. Oxidation can lead to the

formation of sulfinates and sulfonates. Additionally, the purine-like ring system may be

susceptible to cleavage under certain conditions. One study on the degradation of 6-

mercaptopurine identified purine-6-sulfinate, purine-6-sulfonate, and hypoxanthine as

degradation by-products[2].

The stability of a related compound, 8-amino-7-deazapurine, has been noted to be low under

acidic conditions, suggesting that pH is a critical factor in the stability of 7-deazapurine

derivatives.

The following diagram illustrates a hypothetical degradation pathway for 7-Deaza-2-
mercaptohypoxanthine based on known degradation of similar compounds.
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7-Deaza-2-mercaptohypoxanthine

Oxidation Hydrolysis/Ring Opening

7-Deaza-2-sulfinatohypoxanthine

Further Oxidation

7-Deaza-2-sulfonatohypoxanthine

Degradation Products
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Study Initiation

Forced Degradation

Analysis & Evaluation

Define Objectives & Conditions

Prepare Samples

Thermal Stress Hydrolytic Stress (pH) Oxidative Stress Photostability

Sample at Time Points

HPLC/LC-MS Analysis

Data Interpretation

Report Findings

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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